Cas no 6937-25-3 (2,2'-Oxybis-propanoic Acid Diethyl Ester)

• Product Name: 2,2'-Oxybis-propanoic Acid Diethyl Ester
• CAS No: 6937-25-3
• MF: C₁₀H₁₈O₅
• MW: 218.246923923492
• CID: 527703
• Update Time: 2025-05-24

2,2'-Oxybis-propanoic Acid Diethyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2'-oxybis-, diethyl ester (9CI)
• 2,2'-Oxybis-propanoic Acid Diethyl Ester
• ethyl 2-(1-ethoxy-1-oxopropan-2-yl)oxypropanoate
• Nsc41608

• Inchi： 1S/C10H18O5/c1-5-13-9(11)7(3)15-8(4)10(12)14-6-2/h7-8H,5-6H2,1-4H3
• InChI Key： RPDMOJMOEXTZSV-UHFFFAOYSA-N
• SMILES： O(C(C(=O)OCC)C)C(C(=O)OCC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2,2'-Oxybis-propanoic Acid Diethyl Ester

Comprehensive Overview of 2,2'-Oxybis-propanoic Acid Diethyl Ester (CAS No. 6937-25-3): Properties, Applications, and Industry Trends

2,2'-Oxybis-propanoic Acid Diethyl Ester (CAS No. 6937-25-3), also known as diethyl 2,2'-oxydipropionate, is a versatile organic ester compound with growing relevance in industrial and research applications. This high-purity chemical intermediate is characterized by its unique molecular structure, combining an ether linkage with ester functional groups, which imparts distinct solubility and reactivity properties. The compound's dual ester functionality makes it particularly valuable as a plasticizer precursor and polymer modifier in material science applications.

Recent advancements in green chemistry have spotlighted 2,2'-Oxybis-propanoic Acid Diethyl Ester as a potential bio-based material component. With increasing searches for "sustainable ester compounds" and "eco-friendly plasticizer alternatives" across scientific databases, this compound has gained attention due to its biodegradability potential compared to traditional phthalate derivatives. Researchers are actively investigating its use in biodegradable polymer formulations, particularly for packaging materials where environmental concerns drive innovation.

The physicochemical properties of 6937-25-3 contribute to its diverse applications. As a clear liquid ester with moderate viscosity, it demonstrates excellent solvent compatibility with numerous organic compounds. This characteristic has led to its utilization as a reaction medium in specialty chemical synthesis, particularly for pharmaceutical intermediates where controlled reactivity is essential. Laboratory studies frequently cite its effectiveness as a polar aprotic solvent alternative in nucleophilic substitution reactions.

In the cosmetic and personal care industry, 2,2'-Oxybis-propanoic Acid Diethyl Ester has emerged as a subject of interest for emollient formulations. Consumer demand for "skin-friendly ester compounds" and "non-greasy texture enhancers" has prompted formulators to evaluate its compatibility with various dermal delivery systems. While not yet widely adopted, preliminary research suggests potential benefits in cosmetic stabilization and fragrance fixation applications.

The industrial synthesis of CAS 6937-25-3 typically involves esterification reactions under controlled conditions. Modern production methods emphasize atom economy and catalytic efficiency, responding to the chemical industry's focus on "process intensification" and "waste minimization." Analytical techniques such as GC-MS and HPLC are routinely employed for quality control, ensuring the compound meets the stringent purity requirements for high-performance applications.

From a regulatory perspective, 2,2'-Oxybis-propanoic Acid Diethyl Ester currently falls outside major restricted substance lists, making it an attractive option for formulators seeking REACH-compliant ingredients. This regulatory status, combined with its technical performance, has led to increased patent activity surrounding its use in specialty coatings and adhesive formulations. Industry reports indicate growing demand in the Asia-Pacific region, particularly for electronic materials applications.

Ongoing research explores the compound's potential in energy storage systems, with particular interest in its electrolyte additive properties. The rise of searches for "ester-based battery components" reflects the energy sector's need for materials that can enhance thermal stability and ionic conductivity in advanced lithium-ion formulations. While still in experimental stages, these developments position 6937-25-3 as a compound to watch in next-generation energy technologies.

For researchers and industrial users, proper handling protocols for 2,2'-Oxybis-propanoic Acid Diethyl Ester include standard organic chemical precautions. The material's storage stability under nitrogen atmosphere and moisture sensitivity are frequently addressed in technical datasheets. These practical considerations are increasingly important as the compound gains adoption across diverse manufacturing sectors seeking performance additives with favorable safety profiles.

The commercial availability of CAS 6937-25-3 has expanded significantly in recent years, with suppliers offering various packaging options from laboratory-scale quantities to bulk industrial shipments. Market analysis shows particular growth in the pharmaceutical intermediates sector, where the compound's chirality potential and protecting group compatibility make it valuable for asymmetric synthesis routes. This aligns with broader industry trends toward complex molecule construction in drug development.

Looking forward, 2,2'-Oxybis-propanoic Acid Diethyl Ester is poised for expanded applications as material science continues to evolve. The intersection of "multi-functional esters" research and "circular economy" principles suggests promising directions for this compound's development. With its balance of reactivity and processing characteristics, 6937-25-3 represents an interesting case study in how traditional chemical intermediates can find new relevance in emerging technologies and sustainable solutions.